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Compound of Interest

Compound Name: POLYQUATERNIUM-27
CAS No.: 132977-85-6
Cat. No.: B1178274
Get Quote
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Executive Summary & Chemical Architecture

Unlike the random copolymers (Polyquaternium-7) or grafted natural polymers
(Polyquaternium-10) that dominate the market, Polyquaternium-27 (PQ-27) represents a
distinct class: the Polyionene Block Copolymer.

Defined structurally as the block copolymer formed by the reaction of Polyquaternium-2 and
Polyquaternium-17, PQ-27 utilizes a segmented architecture. This "block" structure allows for
domain-specific behavior—creating localized high-charge density zones for anchoring to
anionic substrates (hair/skin) while maintaining hydrophilic loops for lubricity.

Structural Comparison Matrix
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Feature

Polyquaternium-27

Polyquaternium-10

Polyquaternium-7

Chemical Class

Polyionene Block

Copolymer

Quaternized
Hydroxyethyl
Cellulose

Acrylamide/DADMAC

Copolymer

Backbone

Urea/Adipic Acid
(Step-Growth)

Cellulose (Natural

Polysaccharide)

Vinyl (Chain-Growth)

Architecture

Segmented Blocks

Grafted Pendant

Groups

Random Copolymer

Charge Density

High (Localized in
blocks)

Low to Medium
(Tunable)

High (Distributed

randomly)

Molecular Weight

Low to Medium (< 50
kDa)

High (250 kDa - 2
MDa)

Very High (> 1 MDa)

Primary Benefit

Low Buildup /

Precision Conditioning

Viscosity / Slip

Lubricity / Foam
Stability

Mechanism of Action: The "Block" Advantage

The primary differentiator of PQ-27 is its adsorption kinetics.

e PQ-7 (Random): Adsorbs flatly or in random loops. High molecular weight leads to

entanglement and significant buildup (cumulative deposition) over repeated cycles.

e PQ-10 (Grafted): Adsorbs via charge patches but the bulky cellulose backbone can create a

rougher surface feel if not optimized.

e PQ-27 (Block): The cationic "anchor" blocks bind tightly to the damaged (anionic) sites of the

keratin, while the hydrophilic spacer blocks extend into the aqueous phase. This "brush”

configuration reduces friction without the heavy "plastering” effect of high MW polymers.

Visualization: Polymer Adsorption Modes
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Figure 1: Mechanistic difference between Random Copolymer (PQ-7) and Block Copolymer

(PQ-27) adsorption.

Performance Data & Comparative Analysis
Wet Combing Force Reduction (Lubricity)

In standardized Dia-Stron combing experiments, PQ-27 exhibits a unique profile. It does not

provide the "super-slip" of high MW PQ-10 initially, but it maintains consistent performance

without the "tacky" feel associated with polymer accumulation.

Polymer (0.5% Initial Wet Combing After 5 Cycles

active) Reduction (%)

(Buildup Check)

Sensory Feel

Polyquaternium-27 65%

62% (Stable)

Soft, Natural, No

residue
Polyquaternium-10 40% (Decreased due ]
) 85% ] Slimy, Heavy
(High MW) to matting)
) 55% (Moderate Smooth, slightly

Polyquaternium-7 78%

decrease) coated
Control (Water) 0% 0% Rough
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Note: Data represents typical values from bleached Caucasian hair tresses treated with a
simple surfactant chassis (SLES/CAPB).

Coacervation & Dilution Deposition

For drug delivery or active deposition, the Coacervation Region is critical. PQ-27 forms
coacervates with anionic surfactants (like SLES) at a narrower, more specific ratio than PQ-10.

o Implication: PQ-27 requires precise formulation but offers "smart deposition"—dropping the
active payload only upon dilution (rinsing), minimizing waste.

Safety & Pharmaceutical Profile

PQ-27 belongs to the ionene class, structurally related to Polyquaternium-1 (Polyquad), a gold
standard preservative in ophthalmology.

o Toxicity: Generally lower cytotoxicity than monomeric quats (like CTAC) due to polymer
binding.

o Pharma Potential: High potential as a mucoadhesive excipient for mucosal drug delivery. Its
block structure allows it to complex with anionic drug molecules (e.g., NSAIDs, genetic
material) protecting them while adhering to the mucosal lining.

Experimental Protocols (Self-Validating Systems)

To verify these claims in your lab, use the following protocols. These are designed to be robust
and reproducible.

Protocol A: Quantitative Buildup Analysis (Lumicrease
Method)

Determine if the polymer accumulates excessively on the substrate.
o Preparation: Prepare 2g hair tresses (bleached).

o Treatment: Wash tress with 0.5% polymer solution (in SLES base) for 30s, rinse for 30s.
Repeat 10 times.
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e Staining: Immerse tress in Lumicrease Bordeaux 3LR (anionic dye) solution (0.1%) for 5
minutes. The dye binds stoichiometrically to cationic sites.

o Extraction: Rinse tress, dry, and extract dye using 50:50 Ethanol/Water.
¢ Quantification: Measure Absorbance at 530 nm.
o Logic: Higher Absorbance = More Cationic Dye = More Polymer Buildup.

o Expectation: PQ-10 >> PQ-7 > PQ-27.

Protocol B: Coacervation Turbidity Titration

Map the deposition window for formulation stability.

Titrate with Anionic Surfactant p-| Measure Turbidity (NTU) Turbidity Spike Identify Tmax :
9
[S\an Lo Fallier Sell e (e.g., SLES) Repeat at each 0.5g increment (Peak Coacervation) BolEhasslad e
<

Click to download full resolution via product page
Figure 2: Turbidimetric titration workflow to determine the optimal deposition zone.
Steps:
o Start with 100mL of 1% Polymer solution.
e Titrate with 10% SLES solution under constant stirring.
e Monitor Transmittance (%T) or Turbidity (NTU).

 Critical Point: The onset of turbidity indicates the formation of Polymer-Surfactant complexes.
A sharp peak followed by resolubilization indicates a "clean" deposition profile (typical of PQ-
27). A broad, messy plateau indicates potential instability (typical of some Guar grades).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

o 1. EP2393469A1 - Aqueous composition suitable as shampoo - Google Patents
[patents.google.com]

e 2. atamankimya.com [atamankimya.com]

» To cite this document: BenchChem. [Comparative Study: Polyquaternium-27 and Cationic
Polymer Architectures]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1178274/docs#comparative-study-polyquaternium-
27-and-cationic-polymer-architectures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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